Cas no 1806814-50-5 (5-Amino-2-(difluoromethyl)-3-fluoropyridine-4-sulfonamide)
5-Amino-2-(difluoromethyl)-3-fluoropyridine-4-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-2-(difluoromethyl)-3-fluoropyridine-4-sulfonamide
-
- Inchi: 1S/C6H6F3N3O2S/c7-3-4(6(8)9)12-1-2(10)5(3)15(11,13)14/h1,6H,10H2,(H2,11,13,14)
- InChI Key: DSLGQDPGKUEBJZ-UHFFFAOYSA-N
- SMILES: S(C1=C(C(C(F)F)=NC=C1N)F)(N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 318
- XLogP3: 0
- Topological Polar Surface Area: 107
5-Amino-2-(difluoromethyl)-3-fluoropyridine-4-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029068971-1g |
5-Amino-2-(difluoromethyl)-3-fluoropyridine-4-sulfonamide |
1806814-50-5 | 97% | 1g |
$1,504.90 | 2022-03-31 |
5-Amino-2-(difluoromethyl)-3-fluoropyridine-4-sulfonamide Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 5-Amino-2-(difluoromethyl)-3-fluoropyridine-4-sulfonamide
Recent Advances in the Study of 5-Amino-2-(difluoromethyl)-3-fluoropyridine-4-sulfonamide (CAS: 1806814-50-5)
The compound 5-Amino-2-(difluoromethyl)-3-fluoropyridine-4-sulfonamide (CAS: 1806814-50-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors. The unique structural features of this compound, including the difluoromethyl and fluorine substituents, contribute to its enhanced binding affinity and metabolic stability, making it a valuable candidate for further investigation.
Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 5-Amino-2-(difluoromethyl)-3-fluoropyridine-4-sulfonamide. One notable study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects on carbonic anhydrase isoforms, which are implicated in a range of pathological conditions, including glaucoma, epilepsy, and cancer. The researchers employed X-ray crystallography to reveal the precise binding interactions between the compound and the enzyme's active site, providing critical insights for structure-based drug design.
In addition to its enzyme inhibitory properties, 5-Amino-2-(difluoromethyl)-3-fluoropyridine-4-sulfonamide has been explored for its potential in antimicrobial applications. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, highlighting its ability to disrupt essential metabolic pathways in pathogens. The compound's sulfonamide moiety was found to play a pivotal role in its antimicrobial activity, suggesting opportunities for further structural optimization to enhance potency and selectivity.
Another area of interest is the compound's pharmacokinetic profile. Preclinical studies have indicated favorable absorption and distribution characteristics, with moderate plasma protein binding and good tissue penetration. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Recent advancements in prodrug strategies and formulation technologies are being investigated to address these limitations and improve the compound's therapeutic index.
The synthesis of 5-Amino-2-(difluoromethyl)-3-fluoropyridine-4-sulfonamide has also seen significant progress. A recent patent application disclosed an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. This development is expected to facilitate large-scale production and further preclinical evaluation of the compound.
Looking ahead, ongoing research aims to explore the broader therapeutic potential of 5-Amino-2-(difluoromethyl)-3-fluoropyridine-4-sulfonamide, including its applications in neurodegenerative diseases and inflammatory disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical candidates. The compound's versatility and promising preliminary data underscore its importance as a focal point in contemporary drug discovery efforts.
1806814-50-5 (5-Amino-2-(difluoromethyl)-3-fluoropyridine-4-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)